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Executive Summary
The imperative to adopt greener, more sustainable practices in the chemical and

pharmaceutical industries has driven the search for alternatives to conventional volatile and

often hazardous organic solvents. Diisopropyl carbonate (DIPC) is emerging as a compelling

green solvent candidate, offering a favorable combination of low toxicity, good solvency, and a

reduced environmental footprint.[1][2] This technical guide provides an in-depth overview of

diisopropyl carbonate, including its physicochemical properties, safety profile, potential

synthesis routes, and applications, with a focus on its utility for researchers and professionals

in drug development.

Introduction: The Need for Sustainable Solvents
Solvents are fundamental to a vast array of chemical processes, from organic synthesis and

purification to the formulation of coatings and cleaning agents. However, many traditional

solvents, such as dichloromethane, chloroform, and toluene, pose significant health, safety,

and environmental risks.[3] The principles of green chemistry advocate for the use of safer

solvents and auxiliaries to minimize these hazards.[4] Organic carbonates, a class of

compounds that includes diisopropyl carbonate, are recognized as promising green solvents

due to their biodegradability, low toxicity, and derivation from sustainable feedstocks.[5][6]

DIPC, a dialkyl carbonate, presents a viable alternative to more volatile and toxic organic
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solvents, offering a safer working environment due to its relatively low vapor pressure and mild

odor.[1]

Physicochemical Properties of Diisopropyl
Carbonate
A comprehensive understanding of a solvent's physical and chemical properties is crucial for its

effective application. The key properties of diisopropyl carbonate are summarized in Table 1.

Table 1: Physical and Chemical Properties of Diisopropyl Carbonate

Property Value Source(s)

CAS Number 6482-34-4 [7][8]

Molecular Formula C₇H₁₄O₃ [7][8][9]

Molecular Weight 146.18 g/mol [8][9]

Appearance Colorless liquid/oil [2][10]

Density 0.945 g/mL [7][11]

Boiling Point 147 °C [7][11]

Flash Point 53 °C [7][11]

Refractive Index 1.525 [7]

LogP 1.95640 [7]

| Storage Condition | 2-8°C, Sealed in dry environment |[7] |

Diisopropyl Carbonate as a Green Solvent: A
Comparative Overview
The "greenness" of a solvent is evaluated based on several factors, including its toxicity,

environmental fate, and safety. DIPC exhibits favorable characteristics in these areas,

particularly when compared to traditional solvents.
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Table 2: Comparison of Diisopropyl Carbonate with Common Solvents

Property
Diisopropyl
Carbonate

Dichlorometha
ne (DCM)

Acetone Ethyl Acetate

Boiling Point

(°C)
147[7][11] 39.6 56 77.1

Density (g/mL) 0.945[7][11] 1.33 0.784 0.902

Flash Point (°C) 53[7][11] N/A -20 -4

Toxicity Profile Low toxicity[1][2]
Suspected

carcinogen

Low acute

toxicity

Low acute

toxicity

| Environmental Fate | Expected to be biodegradable* | Persistent | Readily biodegradable |

Readily biodegradable |

*Biodegradability is inferred from related dialkyl carbonates like dimethyl carbonate and diethyl

carbonate, which are known to be biodegradable.[6][12][13]

Safety and Hazard Profile
While considered to have low toxicity, diisopropyl carbonate is not without hazards.[1][2] It is

a flammable liquid and vapor and can cause skin and serious eye irritation.[8] It may also

cause respiratory irritation.[8] Appropriate personal protective equipment (PPE) should be used

when handling this chemical.

Table 3: Safety and Hazard Information for Diisopropyl Carbonate

Hazard Statement GHS Code Description Source

Flammable liquid
and vapor

H226 Flammable liquids [8]

Causes skin irritation H315
Skin

corrosion/irritation
[8]

Causes serious eye

irritation
H319

Serious eye

damage/eye irritation
[8]
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| May cause respiratory irritation | H335 | Specific target organ toxicity, single exposure;

Respiratory tract irritation |[8] |

Synthesis of Diisopropyl Carbonate
Green synthesis routes are essential to the life cycle of a green solvent. While phosgene-based

methods have been traditionally used for carbonates, modern, more environmentally friendly

approaches are preferred.[6][14] A potential green synthesis for diisopropyl carbonate
involves the transesterification of a simpler dialkyl carbonate, like dimethyl carbonate (DMC),

with isopropanol. This avoids the use of highly toxic phosgene.[15]

Dimethyl Carbonate (DMC)
(Green Reagent)

Reaction Vessel
(Transesterification)

Isopropanol Base Catalyst
(e.g., NaH)

Methanol
(Byproduct)

Removal drives equilibrium

Diisopropyl Carbonate
(Product)

Purification
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Click to download full resolution via product page

Caption: A potential green synthesis pathway for diisopropyl carbonate via transesterification.
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Diisopropyl carbonate's favorable properties make it a versatile solvent and reagent in

several industrial and research applications.[1]

Organic Synthesis: It serves as a solvent for a variety of organic reactions.[2][16] Its

solvency power is suitable for dissolving a range of resins and pigments.[1]

Pharmaceutical Intermediate: DIPC is used as a chemical intermediate in the synthesis of

pharmaceuticals.[1][16] Notably, it is employed in the synthesis of Huperizine A, a potential

therapeutic agent for Alzheimer's disease.[9][10][17]

Coatings and Adhesives: In the coatings industry, DIPC can be used in formulations for

paints and varnishes, where it helps dissolve resins and control drying times to improve film

formation.[1][2]

Cleaning Agents: Its ability to dissolve organic residues without posing significant health or

environmental risks makes it suitable for precision cleaning applications, such as in the

electronics industry.[1]

Experimental Protocols: Diisopropyl Carbonate in
Extraction
The use of greener solvents in analytical sample preparation is a key area of research. Based

on methodologies developed for the similar diethyl carbonate (DEC), DIPC can be proposed as

an effective extraction solvent in techniques like dispersive liquid-liquid microextraction

(DLLME).[12][18]

Hypothetical Protocol: DLLME for Extraction of
Chlorophenols from Water
This protocol is adapted from established methods using diethyl carbonate.[12][18]

Objective: To extract chlorophenol contaminants from a water sample for subsequent analysis

(e.g., by Gas Chromatography).

Materials:

Diisopropyl carbonate (DIPC) - Extraction solvent
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Methanol - Disperser solvent

8 mL water sample

Potassium sulfate (K₂SO₄)

Centrifuge

Methodology:

Sample Preparation: To an 8 mL aqueous sample, add K₂SO₄ to a final concentration of

7.5% (w/v) to increase the ionic strength and promote phase separation.

Solvent Mixture Preparation: Prepare a mixture containing 300 µL of diisopropyl carbonate
(extraction solvent) and 0.5 mL of methanol (disperser solvent).

Injection and Emulsion Formation: Rapidly inject the solvent mixture into the prepared water

sample. A cloudy solution (emulsion) will form as fine droplets of DIPC are dispersed

throughout the aqueous phase.

Extraction: The high surface area of the dispersed droplets facilitates the rapid extraction of

chlorophenols from the water into the DIPC.

Phase Separation: Centrifuge the emulsion for 5-10 minutes at 4000 rpm. This will break the

emulsion and sediment the DIPC phase at the bottom of the tube.

Analysis: Carefully collect the DIPC phase using a microsyringe and inject it into the

analytical instrument (e.g., GC-MS) for quantification of the chlorophenols.
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Sample & Solvent Preparation

Extraction Process

Analysis

1. Prepare 8 mL water sample
with 7.5% K₂SO₄

3. Rapidly inject solvent mixture
into water sample

2. Prepare mixture:
300 µL DIPC + 0.5 mL Methanol

4. Emulsion forms:
Chlorophenols partition into DIPC

5. Centrifuge to separate phases

6. Collect DIPC phase

7. Analyze by GC-MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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